Cas no 2229396-40-9 (3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine)

• Product Name: 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine
• CAS No: 2229396-40-9
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5862561
• PubChem ID: 165654076
• Update Time: 2025-06-07

3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine
• EN300-1669051
• 2229396-40-9
• 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine

• Inchi： 1S/C10H16N2S/c1-8-10(13-7-12-8)5-9-3-2-4-11-6-9/h7,9,11H,2-6H2,1H3
• InChI Key： MZKRYBMDVDMQMQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC1CNCCC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine

3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine: A Comprehensive Overview

3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine, a compound with the CAS number 2229396-40-9, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The core structure of 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine consists of a piperidine ring linked to a 4-methylthiazole moiety. The piperidine ring, a common motif in many bioactive compounds, is known for its ability to modulate various biological targets, including receptors, enzymes, and ion channels. The thiazole ring, on the other hand, contributes to the compound's overall stability and bioavailability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine as a potent modulator of serotonin receptors. Serotonin, a key neurotransmitter involved in mood regulation and cognitive function, is a primary target for many antidepressant and anxiolytic drugs. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits high affinity and selectivity for the serotonin 5-HT_1A receptor, suggesting its potential use in the treatment of anxiety disorders and depression.

In addition to its activity at serotonin receptors, 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine has also been investigated for its effects on dopamine receptors. Dopamine is another crucial neurotransmitter implicated in reward pathways and motor control. A study conducted by researchers at the University of California found that this compound can selectively bind to dopamine D₂ receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. These findings open up new avenues for the development of more targeted and effective treatments for these debilitating conditions.

The pharmacokinetic properties of 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for chronic administration in clinical settings.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine. Early results from phase I trials have demonstrated that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine has also been explored as a tool compound in basic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders. For instance, researchers at Harvard University have used this compound to study the role of serotonin 5-HT_1A receptors in stress-induced anxiety behaviors.

In conclusion, 3-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine (CAS No. 2229396-40-9) is a promising molecule with a wide range of potential applications in both research and clinical settings. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.